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This guide provides an objective comparison of High-Performance Liquid Chromatography

(HPLC) and Enzyme-Linked Immunosorbent Assay (ELISA), two common analytical methods

for the quantification of tachykinins. Tachykinins are a family of neuropeptides involved in a

wide array of physiological and pathological processes, including inflammation, pain

perception, and smooth muscle contraction.[1] Accurate measurement of these peptides is

crucial for research and drug development. This document outlines the principles of each

technique, presents comparative performance data, and provides detailed experimental

protocols.

Tachykinin Signaling Pathway
Tachykinins, such as Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB), are

derived from the alternate processing of three genes (Tac1, Tac3, and Tac4).[2][3] They exert

their effects by binding to three distinct G protein-coupled receptors (GPCRs): NK1R, NK2R,

and NK3R.[3][4] Upon binding, these receptors activate several intracellular signaling

cascades, primarily through the activation of phospholipase C (PLC), which leads to the

generation of inositol triphosphate (IP3) and diacylglycerol (DAG).[4] This cascade results in

the mobilization of intracellular calcium and the activation of Protein Kinase C (PKC),

influencing a wide range of cellular responses.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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